
Glyceryl Dicaprate: Structural Architecture,
Analytical Profiling, and Functional Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Glyceryl dicaprate

CAS No.: 53988-07-1

Cat. No.: B3426690

Get Quote

Executive Summary
Glyceryl dicaprate (Dicaprin) represents a critical class of medium-chain partial glycerides

utilized extensively in lipid-based drug delivery systems (LBDDS).[1] As a diester of glycerol

and capric acid (

), it functions not merely as a solubilizer but as a potent permeation enhancer for Class III/IV
BCS drugs. This guide provides a rigorous analysis of its chemical structure, specifically
distinguishing between the 1,2- and 1,3-isomers, and outlines validated protocols for its
analytical characterization using LC-MS and NMR.[1]

Chemical Identity & Structural Architecture[1][2]
Molecular Composition
Glyceryl dicaprate (

) is an amphiphilic molecule consisting of a glycerol backbone esterified with two decanoic
(capric) acid chains.[2] Unlike triglycerides, the presence of a free hydroxyl group imparts
significant polarity, making it surface-active.[1]
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Key Physicochemical Parameters:

Parameter Specification Notes

IUPAC Name
1,3-didecanoyloxypropan-2-ol

(1,3-isomer)

1,2-isomer is chiral; 1,3 is

achiral.[1]

Molecular Formula

Molecular Weight 400.59 g/mol (Average)
Monoisotopic Mass: 400.3189

Da

CAS Number 17598-93-5 (1,3-isomer)
17863-69-3 (1,2-isomer);

27638-00-2 (Generic)

Physical State Waxy Solid / Semi-solid
MP

40–44°C (Pure polymorphs)

HLB Value ~6.0 - 7.0
Suitable for W/O emulsions or

as a co-surfactant.[1][3][4][5]

Isomerism: The Critical Variable
In pharmaceutical raw materials, glyceryl dicaprate exists as a mixture of regioisomers.

Understanding the ratio of 1,2-dicaprin (vicinal) to 1,3-dicaprin (symmetrical) is vital for stability

profiling.[1]

1,3-Dicaprin: Thermodynamically more stable due to steric symmetry.[1] Often the dominant

species in aged samples due to acyl migration.

1,2-Dicaprin: Biologically significant (mimics endogenous DAGs involved in PKC signaling)

but prone to acyl migration to the 1,3-position.[1]

Structural Visualization
The following diagram illustrates the synthesis and isomeric pathways of glyceryl dicaprate.
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Figure 1: Synthetic pathway and isomerization of Glyceryl Dicaprate.[1] Note the acyl

migration from the 1,2- to the thermodynamically stable 1,3-position.[1]

Analytical Characterization Strategy
For drug development, relying on "total glycerides" is insufficient. You must quantify the specific

chain length (C10 vs C8 impurities) and the isomeric ratio.

High-Resolution LC-MS/MS Profiling
Why this method? Gas Chromatography (GC) requires derivatization (silylation) which can

induce thermal acyl migration, falsifying isomeric ratios.[1] LC-MS with Electrospray Ionization

(ESI) is "softer" and preserves the native structure.

Protocol: Lipidomic Profiling of Dicaprin

Sample Preparation: Dissolve 1 mg of sample in Chloroform/Methanol (2:1). Dilute to 10

µg/mL in mobile phase.

Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18), 2.1 x 100 mm, 1.7 µm.

Mobile Phase:

A: Acetonitrile/Water (60:[1]40) + 10 mM Ammonium Formate (Buffer is critical).

B: Isopropanol/Acetonitrile (90:[1]10) + 10 mM Ammonium Formate.
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Ionization Source: ESI Positive Mode (+).

Note: Diacylglycerols (DAGs) do not protonate easily (

is weak). The ammonium formate forces the formation of

adducts.

Target Mass: Look for

418.35 (

).

Quantitative -NMR Spectroscopy
Why this method? NMR is the gold standard for distinguishing 1,2 vs 1,3 isomers without

separation artifacts.[1] The chemical shift of the methine proton on the glycerol backbone

differs significantly between the two forms.

Analysis Logic:

1,3-Isomer: The secondary hydroxyl is at C2.[1] The methine proton (

) appears upfield (

ppm).[1]

1,2-Isomer: The secondary hydroxyl is esterified.[1] The methine proton (

) shifts downfield (

ppm) due to the deshielding effect of the carbonyl.[1]

Analytical Workflow Diagram
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Figure 2: Integrated analytical workflow combining Mass Spectrometry for molecular weight

confirmation and NMR for isomeric resolution.

Functional Applications in Drug Delivery[7][8][9]
Glyceryl dicaprate is not just a lipid filler; it is a functional excipient classified as a Permeation

Enhancer (PE).

Mechanism of Permeation Enhancement
The medium-chain fatty acids (C10) provide the optimal balance between lipophilicity (to enter

the membrane) and solubility (to exit the carrier).

Membrane Fluidization: Dicaprin inserts itself into the phospholipid bilayer of the intestinal

epithelium (or stratum corneum).

Disruption of Packing: The "kink" in the lipid structure caused by the diglyceride disrupts the

tight packing of the endogenous lipids, increasing membrane fluidity.
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Paracellular Opening: At high concentrations, medium-chain glycerides can modulate tight

junction proteins (ZO-1, Occludin), temporarily opening the paracellular route for hydrophilic

drugs.[1]

Formulation Considerations
Solubility: Dicaprin is soluble in ethanol, chloroform, and oils, but insoluble in water. It

requires emulsification (e.g., with Tween 80) to be effective in aqueous environments.

Melting Point: Its melting point (~40°C) means it can crystallize in formulations stored at

room temperature, potentially destabilizing emulsions.

Experimental Protocol: Thermal Analysis (DSC)
To validate the solid-state properties and polymorphism of your glyceryl dicaprate sample.

Objective: Determine the melting point and polymorphic form (

).

Step-by-Step Methodology:

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Calibration: Indium standard (MP 156.6°C).

Sample Loading: Weigh 3–5 mg of Glyceryl Dicaprate into a Tzero aluminum pan.

Hermetically seal.

Cycle 1 (Erasing Thermal History): Heat from 0°C to 80°C at 10°C/min. Hold for 5 min.

Cooling: Cool to -20°C at 5°C/min to induce crystallization.

Cycle 2 (Analysis): Heat from -20°C to 80°C at 5°C/min.

Data Interpretation:

-form: Unstable, appears at lower temp (approx 20-25°C) if cooled rapidly.[1]
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-form: Stable, appears at higher temp (approx 40-44°C).[1]

Note: A sharp single peak indicates high isomeric purity. A split peak suggests a mixture of

1,2 and 1,3 isomers or C8 impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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